5-Amino-1-(3,4-dichlorobenzyl)-1,2,3-triazole-4-carboxamide

• Molecular Formula: C10H9Cl2N5O
• Molecular Weight: 286.11 g/mol
• IUPAC Name: 5-amino-1-[(3,4-dichlorophenyl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C10H9Cl2N5O/c11-6-2-1-5(3-7(6)12)4-17-9(13)8(10(14)18)15-16-17/h1-3H,4,13H2,(H2,14,18)
• InChI Key: HULYRQSWFVUVSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CN2C(=C(N=N2)C(=O)N)N)Cl)Cl

Description

5-Amino-1-(3,4-dichlorobenzyl)-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C10H9Cl2N5O and its molecular weight is 286.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Amino-1-(3,4-dichlorobenzyl)-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Amino-1-(3,4-dichlorobenzyl)-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A stirred, ambient temperature solution of 5-amino-1,2,3-triazole-4-carboxamide (635 mg, 5.00 mmole) in dry dimethylformamide (20ml) is treated in one portion with sodium hydride (240 mg of a 5% dispersion in mineral oil, 120 mg NaH, 5.0 mmol). After 15 min 3,4-dichlorobenzyl chloride (0.977 g, 5.00 mmol) is added. The mixture is stirred 1 hour, poured into water (20 ml), acidified to pH 6 with glacial acetic acid, and filtered. The solid is washed with water, dried, and chromatographed to provide 5-amino-1-(3,4-dichlorobenzyl)-1,2,3-triazole-4-carboxamide.

Synthesis routes and methods II

Procedure details

A stirred mixture of 3,4-dichlorobenzyl chloride (12.6 g, 64.5 mmol) and sodium azide (7.0 g, 0.11 mole) in absolute ethanol (70 ml) was refluxed for 4.75 hours, cooled and filtered to provide a solution of 3,4-dichlorobenzyl azide. Separately, 2-cyanoacetamide (5.5 g, 65 mmol) was added to a 35° C. solution of sodium (1.5 g, 65 mmol) in absolute ethanol (125 ml), and to the resulting suspension was added the above azide solution dropwise over 10 minutes. The combined mixtures were refluxed for 1 hour, kept 16 hours at ambient temperature and 1 hour at 5° C., and filtered. The crude product was dried under vacuum, dissolved in boiling ethanol (290 ml), filtered hot, and cooled to 0° C. The solid was collected by filtration and dried under vacuum to provide 12.4 g (67%) of 1-(3,4-dichlorobenzyl)-5-amino-1,2,3-triazole-4-carboxamide, m.p. 221°-222° C.